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Biochemical Profile of Acalisib (GS-9820)
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Compound Focus: Acalisib

CAS No.: 870281-34-8

Cat. No.: S548988

The table below summarizes the key characteristics of Acalisib as a selective PI3K4 inhibitor.

Property Description

Primary Target PI3Kd (p1100 isoform) [1] [2]

Reported ICso for 12.7 - 14 nM [1] [2]

PI3Kd

Selectivity 114- to 400-fold selective over other Class | PI3K isoforms (a, 3, y); no

significant activity against Class Il/1ll PI3K, mTOR, or DNA-PK [1]
Key Clinical Trial Phase 1b (NCT01705847) in relapsed/refractory lymphoid malignancies [3] [2]
Clinical Dose Up to 400 mg twice daily [2]

Overall Response 42.1% in all patients; 53.3% in CLL patients; 28.6% in NHL/HL patients [2]
Rate (ORR)

Common Adverse Diarrhea, rash, elevated liver transaminases, and infections [2]
Events

Comparative Preclinical Data
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One study directly compared the metabolic effects of Acalisib with a PI3Ka inhibitor (BYL-719) in obese
mice. The results highlight the distinct roles of different PI3K isoforms [4].

Primar Effect on Body Weight

Inhibitor Y . . 4 g Effect on Serum Glucose & Lipids
Target in Obese Mice

Acalisib (GS- PI3Kd No significant reduction Minor effects [4]

9820) (4]

BYL-719 PI3Ka Significant reduction [4] Induced severe hyperglycemia and

increased serum triglycerides/FFA [4]

Acalisib's Role in PI3K Signaling and Experimental
Pathways

Acalisib works by specifically blocking the p1108 isoform of PI3K. The following diagram illustrates the

signaling pathway and its inhibition.
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The experimental workflow for a cell-based potency assay, as inferred from general practices in kinase

inhibitor development, would typically follow these stages:
1. Cell Preparation 2. Compound Treatment 3. Incubation 4. Viability Readout 5. Data Analysis
(Select B-cell lymphoma or CLL line) (Serially dilute Acalisib) (48-72 hours) (MTT, CellTiter-Glo) (Non-linear regression for ICso)

Click to download full resolution via product page
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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